Cas no 1193388-04-3 (1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride)

1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride is a chemically synthesized compound featuring a pyrazole core substituted with a 4-methoxyphenyl group and an aminomethyl functionality, stabilized as its hydrochloride salt. This structure imparts favorable solubility and stability, making it suitable for pharmaceutical and biochemical research applications. The presence of the methoxy group enhances electron density, potentially influencing binding interactions in medicinal chemistry studies. The hydrochloride form ensures improved handling and storage characteristics. This compound is primarily utilized as an intermediate in the development of novel therapeutic agents, particularly in targeting receptor-based pathways. Its well-defined synthetic route allows for consistent purity and reproducibility in research settings.
1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride structure
1193388-04-3 structure
Product Name:1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride
CAS No:1193388-04-3
MF:C11H14ClN3O
MW:239.701361179352
CID:4576668
Update Time:2025-05-22

1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [1-(4-Methoxyphenyl)-1H-pyrazol-3-yl]methanamine Hydrochloride
    • 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride
    • Inchi: 1S/C11H13N3O.ClH/c1-15-11-4-2-10(3-5-11)14-7-6-9(8-12)13-14;/h2-7H,8,12H2,1H3;1H
    • InChI Key: SUNXKMPXDBNVDQ-UHFFFAOYSA-N
    • SMILES: C(C1C=CN(C2C=CC(OC)=CC=2)N=1)N.Cl

Experimental Properties

  • Melting Point: 211-213 °C

1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride Security Information

1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M227148-10mg
[1-(4-Methoxyphenyl)-1H-pyrazol-3-yl]methanamine Hydrochloride
1193388-04-3
10mg
$ 50.00 2022-06-04
TRC
M227148-50mg
[1-(4-Methoxyphenyl)-1H-pyrazol-3-yl]methanamine Hydrochloride
1193388-04-3
50mg
$ 160.00 2022-06-04
TRC
M227148-100mg
[1-(4-Methoxyphenyl)-1H-pyrazol-3-yl]methanamine Hydrochloride
1193388-04-3
100mg
$ 250.00 2022-06-04
Enamine
EN300-52363-0.05g
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride
1193388-04-3 95.0%
0.05g
$135.0 2025-02-20
Enamine
EN300-52363-0.1g
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride
1193388-04-3 95.0%
0.1g
$202.0 2025-02-20
Enamine
EN300-52363-0.25g
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride
1193388-04-3 95.0%
0.25g
$289.0 2025-02-20
Enamine
EN300-52363-0.5g
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride
1193388-04-3 95.0%
0.5g
$480.0 2025-02-20
Enamine
EN300-52363-1.0g
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride
1193388-04-3 95.0%
1.0g
$614.0 2025-02-20
Enamine
EN300-52363-2.5g
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride
1193388-04-3 95.0%
2.5g
$1202.0 2025-02-20
Enamine
EN300-52363-5.0g
[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride
1193388-04-3 95.0%
5.0g
$1779.0 2025-02-20

Additional information on 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride

Recent Advances in the Study of 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride (CAS: 1193388-04-3)

The compound 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride (CAS: 1193388-04-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and methoxyphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride exhibits affinity for serotonin and dopamine receptors, making it a candidate for the treatment of neurological and psychiatric disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions with these receptors, paving the way for structure-activity relationship (SAR) studies.

In addition to its neurological applications, recent findings highlight the compound's potential in oncology. A 2023 study demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade. These findings underscore the versatility of 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride as a scaffold for developing targeted therapies.

The synthesis and optimization of this compound have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular attention to green chemistry principles. For instance, a 2022 publication detailed a catalytic asymmetric synthesis method that enhances enantioselectivity, addressing previous challenges in producing optically pure forms of the molecule. Such advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride has moderate bioavailability, necessitating further formulation optimization. Researchers are exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Additionally, comprehensive toxicology assessments are underway to evaluate its safety profile, a crucial step before clinical trials can commence.

In conclusion, 1-(4-Methoxyphenyl)-1H-pyrazol-3-ylmethanamine Hydrochloride represents a compelling case study in the intersection of chemistry and biology. Its multifaceted pharmacological properties and the ongoing advancements in its synthesis and application highlight its potential as a lead compound in drug discovery. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, ultimately unlocking its full therapeutic potential.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.